Cas no 2751566-61-5 ((S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride)

• Product name: (S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride
• CAS No: 2751566-61-5
• MF: C₆H₁₃ClN₂O₂
• MW: 180.632620573044
• CID: 6369730

(S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride

• Inchi： 1S/C6H12N2O2.ClH/c1-8-3-2-7-5(4-8)6(9)10;/h5,7H,2-4H2,1H3,(H,9,10);1H/t5-;/m0./s1
• InChI Key： LQUJIGFBKJHUQL-JEDNCBNOSA-N
• SMILES： C([C@H]1NCCN(C)C1)(=O)O.Cl

Additional information on (S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride

Compound CAS No. 2751566-61-5: (S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride

The compound (S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride (CAS No. 2751566-61-5) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the piperazine family, a class of six-membered ring structures containing two nitrogen atoms. The (S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride derivative is notable for its stereochemistry, with the (S) configuration at the chiral center, and its dihydrochloride salt form, which enhances its solubility and stability in various solvents.

Piperazines, in general, are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The 4-Methyl-piperazine moiety in this compound introduces steric bulk at the 4-position of the piperazine ring, which can influence the molecule's reactivity and interactions with biological systems. The carboxylic acid group at the 2-position further adds functional diversity, enabling this compound to participate in various chemical reactions such as esterification, amidation, and ion pairing.

Recent advancements in synthetic methodologies have allowed for the precise synthesis of enantiomerically pure (S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride. Techniques such as asymmetric catalysis and chiral resolution have been pivotal in achieving high enantiomeric excess (ee) levels, which are critical for applications in drug discovery and development. The ability to control stereochemistry at such a level has opened new avenues for exploring this compound's potential in medicinal chemistry.

In terms of biological activity, (S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride has shown promise in modulating various cellular pathways. Studies have demonstrated its potential as a ligand for G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as hypertension, anxiety disorders, and chronic pain. Additionally, its ability to act as a bioisostere or scaffold in drug design has made it a valuable tool for medicinal chemists aiming to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

Recent research has also explored the role of this compound in peptide synthesis and as a building block for more complex molecules. Its carboxylic acid functionality makes it an ideal candidate for forming amide bonds, which are fundamental in constructing peptide-based therapeutics. Furthermore, its piperazine ring can serve as a platform for attaching additional functional groups, thereby increasing molecular complexity and diversity.

From a materials science perspective, (S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride has been investigated for its potential in polymer chemistry. Its ability to undergo polymerization under specific conditions could lead to novel materials with tailored mechanical and thermal properties. This dual functionality—bridging both medicinal and materials chemistry—underscores the versatility of this compound.

In conclusion, (S)-4-Methyl-piperazine-2-carboxylic acid dihydrochloride (CAS No. 2751566-61-5) is a multifaceted molecule with significant implications across various scientific domains. Its unique structure, stereochemical purity, and functional diversity make it an invaluable asset in contemporary research efforts aimed at advancing drug discovery and material innovation.